Cas no 2138244-88-7 (Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl-)

• Product Name: Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl-
• CAS No: 2138244-88-7
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 5260190
• PubChem ID: 165438791
• Update Time: 2025-05-18

Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl-
• EN300-374712
• 2138244-88-7
• 2-(2-chloroethyl)-2-(4-methylphenyl)-3-oxobutanenitrile

• Inchi： 1S/C13H14ClNO/c1-10-3-5-12(6-4-10)13(9-15,7-8-14)11(2)16/h3-6H,7-8H2,1-2H3
• InChI Key： NGXXGXVNCMIPGR-UHFFFAOYSA-N
• SMILES： C1(C(C(C)=O)(CCCl)C#N)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 342.5±42.0 °C(Predicted)

Additional information on Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl-

Comprehensive Overview of Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl- (CAS No. 2138244-88-7)

Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl- (CAS No. 2138244-88-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced intermediates for various applications. Its α-acetyl and 2-chloroethyl functional groups make it a versatile building block for synthesizing complex molecules, particularly in the realm of medicinal chemistry and agrochemicals.

In recent years, the demand for high-purity intermediates like Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl- has surged, driven by the growing focus on precision medicine and sustainable agriculture. Researchers are increasingly exploring its potential in designing novel drug candidates and crop protection agents. The compound's ability to act as a precursor for heterocyclic compounds has also made it a subject of interest in material science, where it contributes to the development of advanced polymers and functional materials.

One of the most frequently asked questions about CAS No. 2138244-88-7 revolves around its synthetic pathways and reaction mechanisms. The compound is typically synthesized through a multi-step process involving alkylation and acylation reactions, with careful control of reaction conditions to ensure high yield and purity. Its 4-methyl substituent enhances its stability, making it suitable for further derivatization. This attribute is particularly valuable in combinatorial chemistry, where rapid generation of diverse molecular libraries is essential.

The pharmacological potential of Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl- is another hot topic among researchers. Preliminary studies suggest that its derivatives may exhibit bioactive properties, including enzyme inhibition and receptor modulation. These findings have sparked interest in its application for targeted therapies, especially in oncology and neurology. However, further in vitro and in vivo studies are required to fully elucidate its therapeutic potential.

From an industrial perspective, the compound's scalability and cost-effectiveness are critical considerations. Manufacturers are investing in green chemistry approaches to optimize its production, minimizing waste and energy consumption. This aligns with the global shift toward sustainable chemical manufacturing, a trend that resonates strongly with environmentally conscious stakeholders. The use of catalytic methods and recyclable solvents in its synthesis is a testament to this commitment.

In the context of analytical chemistry, Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl- presents unique challenges and opportunities. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to characterize its purity and structural integrity. These methods are crucial for ensuring compliance with regulatory standards, particularly in pharmaceutical applications where impurity profiling is paramount.

The compound's storage and handling requirements are also a common query among users. Proper storage conditions, including temperature control and moisture protection, are essential to maintain its stability. Additionally, its compatibility with other reagents must be carefully evaluated to prevent degradation or unintended reactions during synthesis.

Looking ahead, the future of Benzeneacetonitrile, α-acetyl-α-(2-chloroethyl)-4-methyl- appears promising, with ongoing research exploring its applications in nanotechnology and bioconjugation. Its molecular framework offers a platform for designing smart materials and drug delivery systems, further expanding its utility. As the scientific community continues to uncover its potential, this compound is poised to remain a cornerstone in innovative chemical solutions.